Cas no 2634-49-3 (Cholest-5-ene,4,4-dimethyl- (7CI,8CI,9CI))
2634-49-3 structure
Product Name:Cholest-5-ene,4,4-dimethyl- (7CI,8CI,9CI)
Cholest-5-ene,4,4-dimethyl- (7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- Cholest-5-ene,4,4-dimethyl- (7CI,8CI,9CI)
- (8S,9S,10R,13R,14S,17R)-4,4,10,13-tetramethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene
- 4,4-Dimethylcholest-5-en
- 4,4-Dimethyl-cholest-5-en
- 4,4-dimethylcholest-5-ene
- AC1L5O8Z
- AG-K-48974
- AR-1F7932
- CTK4F7713
- dimethyl-4,4 [*]5-cholestene
- dimethyl-4,4 < *> 5-cholestene
- NSC76474
- 2634-49-3
- DTXSID90291566
- NSC-76474
-
- Inchi: 1S/C29H50/c1-20(2)10-8-11-21(3)23-13-14-24-22-12-15-26-27(4,5)17-9-18-29(26,7)25(22)16-19-28(23,24)6/h15,20-25H,8-14,16-19H2,1-7H3/t21-,22+,23-,24+,25+,28-,29-/m1/s1
- InChI Key: DGEGTBPATABELC-CMKWDTBOSA-N
- SMILES: [C@]12(C)CC[C@@H]3[C@@]4(C)CCCC(C)(C)C4=CC[C@H]3[C@@H]1CC[C@@H]2[C@H](C)CCCC(C)C
Computed Properties
- Exact Mass: 398.3915
- Monoisotopic Mass: 398.391252
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 10.9
Experimental Properties
- Density: 0.93
- Boiling Point: 462.5°Cat760mmHg
- Flash Point: 232.5°C
- Refractive Index: 1.511
- PSA: 0
- LogP: 9.05400
Cholest-5-ene,4,4-dimethyl- (7CI,8CI,9CI) Related Literature
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1. 516. Steroids and Walden inversion. Part LI. The solvolysis of 4,4-dimethylcholest-5-en-3α-yl toluene-p-sulphonateC. W. Shoppee,G. A. R. Johnston J. Chem. Soc. 1962 2684
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2. 154. The solvolysis of 4 : 4-dimethylcholest-5-en-3β-yl toluene-p-sulphonateY. M. Y. Haddad,G. H. R. Summers J. Chem. Soc. 1959 769
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3. The oxidation of 4,4-dimethyl-3-oxosteroids with sodium dichromateD. T. Cropp,J. S. E. Holker,W. R. Jones J. Chem. Soc. C 1966 1443
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4. The chemistry of triterpenes and related compounds. Part XLV. The acid-catalysed rearrangements of the 5α,6α-diols and 5,6-epoxides of some 4,4-dimethylsteroidsT. G. Halsall,Ewart R. H. Jones,E. L. Tan,G. R. Chaudhry J. Chem. Soc. C 1966 1374
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5. Hydroxy-steroids. Part V. Oxidation of 2-hydroxymethylene-4,4-dimethyl-3-ketones with alkaline peroxideD. J. Hampson,G. D. Meakins,D. J. Morris J. Chem. Soc. C 1966 1277
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